1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-fluorophenyl)urea

• IUPAC Name: 1-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C23H20FN3O2/c24-18-7-9-19(10-8-18)25-23(29)26-20-11-12-21-17(14-20)6-13-22(28)27(21)15-16-4-2-1-3-5-16/h1-5,7-12,14H,6,13,15H2,(H2,25,26,29)
• InChI Key: DOJRPDXEDBTJAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=C1C=C(C=C2)NC(=O)NC3=CC=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C23H20FN3O2
• Molecular Weight: 389.4 g/mol

Description

1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-fluorophenyl)urea, also known as BFU-585, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of urea derivatives and has shown promising results in various research applications.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Properties : Novel urea and bis-urea derivatives, including compounds similar to the requested chemical structure, have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. These compounds show promising selectivity and activity, particularly against breast carcinoma MCF-7 cells. Some derivatives exhibit high antioxidant activity and antimicrobial effects, making them potential leads for the development of new cancer therapeutics (Perković et al., 2016).

Synthetic Methodology and Chemical Properties

• Facile Synthesis of Nitrogen Heterocycles : Techniques involving migratory ring expansion have been applied to synthesize medium-ring nitrogen heterocycles, leveraging benzylic urea derivatives. This method demonstrates the utility of compounds like "1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-fluorophenyl)urea" in generating complex cyclic structures with potential pharmaceutical applications (Hall et al., 2016).
• Biginelli Reaction Optimization : The compound's framework is relevant in the optimization of the Biginelli reaction, a multicomponent reaction used to synthesize dihydropyrimidinones. Such optimizations are crucial for large-scale synthesis, providing a basis for the efficient production of pharmaceuticals (Hopes et al., 2006).

Organic Chemistry Insights

• Reactivity and Functionalization : Studies on the reactivity of similar compounds toward various reagents have led to the development of new synthetic methodologies. These insights are instrumental in the design and synthesis of novel organic compounds with enhanced biological activities or specific fluorescence properties for applications in material science (Elkholy & Morsy, 2006).